Cas no 2229100-17-6 (tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate)

Tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate is a specialized carbamate-protected intermediate used in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, a fluorine substituent, and a pyrrolidinylmethyl moiety, which enhance its utility in selective functionalization and derivatization. The Boc group offers stability under basic conditions while allowing deprotection under mild acidic conditions, facilitating further modifications. The fluorine atom and pyrrolidine ring contribute to its potential bioactivity, making it valuable in drug discovery. This compound is typically employed in peptide coupling, heterocycle synthesis, and as a precursor for bioactive molecules requiring controlled amine reactivity.
tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate structure
2229100-17-6 structure
Product Name:tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate
CAS No:2229100-17-6
MF:C16H23FN2O2
MW:294.364427804947
CID:6449602
PubChem ID:165703922
Update Time:2025-10-31

tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate
    • 2229100-17-6
    • tert-butyl N-{4-fluoro-3-[(pyrrolidin-2-yl)methyl]phenyl}carbamate
    • EN300-1883517
    • Inchi: 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-13-6-7-14(17)11(10-13)9-12-5-4-8-18-12/h6-7,10,12,18H,4-5,8-9H2,1-3H3,(H,19,20)
    • InChI Key: YFUVQMREUTUKEE-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C=C1CC1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 294.17435614g/mol
  • Monoisotopic Mass: 294.17435614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.4Ų

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Additional information on tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2229100-17-6 and Product Name: *tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate*

Compound with the CAS number 2229100-17-6 and the product name tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group, a 4-fluoro substituent, and a pyrrolidin-2-yl moiety in its molecular framework contributes to its distinct chemical properties and biological activities. This introduction aims to provide a comprehensive overview of the compound, emphasizing its synthesis, pharmacological significance, and recent research findings.

The synthesis of tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 4-fluoro group is particularly critical, as fluorine atoms are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. The use of a pyrrolidin-2-yl substituent further enhances the compound's solubility and bioavailability, making it an attractive candidate for further development. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In terms of pharmacological activity, tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate has shown promising results in various preclinical studies. The combination of the tert-butyl, 4-fluoro, and pyrrolidin-2-yl groups contributes to its ability to interact with multiple biological targets, making it a versatile tool for drug discovery. Specifically, this compound has demonstrated potential in inhibiting enzymes involved in inflammatory pathways, which could make it useful in the treatment of chronic inflammatory diseases. Additionally, its structural features suggest that it may have applications in the development of novel antiviral agents, given the increasing importance of such therapies in global health.

The latest research on tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate has highlighted its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have explored its reactivity with various functional groups, leading to the development of novel derivatives with enhanced pharmacological properties. For instance, modifications involving the 4-fluoro substituent have been found to improve binding affinity to specific protein targets, while alterations to the pyrrolidin-2-yl moiety have enhanced solubility and reduced toxicity. These findings underscore the compound's significance as a building block in medicinal chemistry.

The compound's potential extends beyond its use as an intermediate; it also exhibits direct biological activity. Studies have shown that tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate can modulate signaling pathways associated with neurodegenerative diseases. The presence of the pyrrolidin-2-yl group is particularly noteworthy, as it has been shown to enhance penetration across the blood-brain barrier, a critical factor for treating central nervous system disorders. Furthermore, the compound's interaction with neurotransmitter receptors suggests its potential as an anxiolytic or antidepressant agent. These findings are particularly relevant given the growing prevalence of neurodegenerative diseases worldwide.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. The synthesis of complex molecules like tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate benefits from innovations such as flow chemistry and automated synthesis platforms, which improve efficiency and scalability. These technologies have enabled researchers to produce larger quantities of the compound for both preclinical testing and clinical trials. Additionally, computational methods like molecular modeling have been instrumental in predicting the compound's behavior at different biological targets, streamlining the drug discovery process.

The future prospects for tert-butyl N-{4-fluoro-3-(pyrrolidin-2-yl)methylphenyl}carbamate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, leading to more effective treatments for various diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.

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